47. The spontaneous ignition under pressure of typical knocking and non-knocking fuels : heptane, octane; isooctane, diisopropyl ether, acetone, benzene
Journal of the Chemical Society (Resumed) Pub Date: DOI: 10.1039/JR9380000238
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